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Introduction

3-Methyl-3-buten-2-ol, a volatile organic compound, is of significant interest in various fields,
including atmospheric chemistry, biofuel research, and as a precursor in the synthesis of fine
chemicals and pharmaceuticals. A thorough understanding of its thermochemical properties is
paramount for process design, safety assessments, and comprehending its role in biological
and chemical systems. This technical guide provides a comprehensive overview of the core
thermochemical data of 3-methyl-3-buten-2-ol, detailed experimental protocols for the
determination of these properties, and a visualization of its key synthesis pathways.

Quantitative Thermochemical Data

The following tables summarize the key thermochemical properties of 3-methyl-3-buten-2-ol
(also known as 2-methyl-3-buten-2-ol). All data is presented at standard conditions (298.15 K
and 1 atm) unless otherwise specified.

Table 1: Enthalpy Data
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Property Value Units Reference
Standard Molar
Enthalpy of Formation  -251.6 +2.8 kJ-mol—1 [1]
(liquid)
Standard Molar
Enthalpy of Formation  -203.3 +2.8 kJ-mol-* [1]
(gas)
Standard Molar
Enthalpy of -3145.1+ 2.7 kJ-mol—1 [1]
Combustion (liquid)
Molar Enthalpy of
o 469+ 1.6 kJ-mol-1 [1]
Vaporization
Molar Enthalpy of
_ 5.199 + 0.012 kJ-mol—t [1]
Fusion
Table 2: Heat Capacity and Entropy Data
Property Value Units Reference
Molar Heat Capacity
o 237.4+0.9 J-K-1.mol-1 [1]
(liquid)
Standard Molar
o 2326+1.0 J-K-t-mol-? [1]
Entropy (liquid)
Standard Molar
Entropy of 132.7+0.2 J-K-1.mol? [1]
Vaporization
Table 3: Phase Transition Data
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.researchgate.net/publication/280617253_Comprehensive_study_of_the_thermodynamic_properties_for_2-methyl-3-buten-2-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Units Reference
Triple Point

245.03 + 0.03 K [1]
Temperature

Experimental Protocols

The determination of the thermochemical data presented above requires precise and
specialized experimental techniques. The following sections provide detailed methodologies for
the key experiments.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion of a volatile liquid like 3-methyl-3-buten-2-ol is
determined using a static-bomb isoperibol combustion calorimeter.

Methodology:

Sample Preparation: A sample of high-purity 3-methyl-3-buten-2-ol is hermetically sealed in
a thin-walled glass ampoule to prevent evaporation. The mass of the sample is determined
with high precision.

Bomb Assembly: The sealed ampoule is placed in a platinum crucible within the combustion
bomb. A known mass of a combustion aid, such as benzoic acid, and a cotton fuse are
positioned to ensure complete ignition.

Pressurization: The bomb is sealed and purged with oxygen to remove atmospheric nitrogen,
and then filled with high-purity oxygen to a pressure of approximately 3 MPa.

Calorimeter Setup: The bomb is submerged in a known mass of water in the calorimeter
vessel. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The sample is ignited by passing an electric current through
the fuse. The temperature of the water in the calorimeter is monitored with a high-precision
thermometer at regular intervals until a constant temperature is reached after the
combustion.
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e Analysis: The corrected temperature rise is used to calculate the heat of combustion, taking
into account the heat capacity of the calorimeter (determined by calibrating with a standard
substance like benzoic acid), the heat of combustion of the fuse and any auxiliary
substances, and corrections for the formation of nitric and sulfuric acids.

Determination of Heat Capacity using Adiabatic
Calorimetry

The heat capacity of 3-methyl-3-buten-2-ol is measured over a range of temperatures using
an adiabatic calorimeter.

Methodology:

Sample Loading: A precisely weighed sample of 3-methyl-3-buten-2-ol is placed in the
calorimeter vessel.

» Adiabatic Shield Control: The calorimeter vessel is surrounded by an adiabatic shield, and
the temperature difference between the vessel and the shield is maintained at or near zero
throughout the experiment using a sophisticated temperature control system. This minimizes
heat exchange with the surroundings.

e Heating and Measurement: A known quantity of electrical energy is supplied to the sample
through a heater, and the resulting temperature increase is measured with a platinum
resistance thermometer.

o Data Analysis: The heat capacity of the sample at a given temperature is calculated from the
amount of energy supplied and the corresponding temperature rise. The measurements are
repeated at various temperatures to obtain the heat capacity as a function of temperature.

Determination of Enthalpy of Vaporization using a
Calvet-type Calorimeter

The enthalpy of vaporization of 3-methyl-3-buten-2-ol is determined using a Calvet-type
microcalorimeter.

Methodology:
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o Sample Introduction: A small, accurately weighed amount of 3-methyl-3-buten-2-ol is
placed in a sample cell within the calorimeter.

 Isothermal Evaporation: The calorimeter is maintained at a constant temperature. The
sample is then evaporated under a controlled flow of an inert gas or by reducing the
pressure.

o Heat Flow Measurement: The heat absorbed during the endothermic vaporization process is
detected by a series of thermocouples surrounding the sample cell. The resulting thermopile
voltage is proportional to the heat flow.

» Calibration and Calculation: The calorimeter is calibrated using a substance with a known
enthalpy of vaporization or by electrical calibration. The enthalpy of vaporization of the
sample is then calculated from the integrated heat flow signal and the mass of the
evaporated sample.

Signaling Pathways and Reaction Mechanisms
Biosynthesis of 2-Methyl-3-buten-2-ol

In various plant species, 2-methyl-3-buten-2-ol is synthesized from dimethylallyl pyrophosphate
(DMAPP) through an enzymatic reaction.[2] The key enzyme in this pathway is methylbutenol

synthase.
Dimethylallyl Pyrophosphate (DMAPP) 2-Methyl-3-buten-2-ol
I—m
| X Methylbutenol Synthase v
H20 PPi

Click to download full resolution via product page

Caption: Biosynthesis of 2-Methyl-3-buten-2-ol from DMAPP.

Industrial Synthesis via the Prins Reaction
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The industrial production of 3-methyl-3-buten-1-ol, an isomer of 3-methyl-3-buten-2-ol, often
proceeds via the Prins reaction, involving the acid-catalyzed condensation of isobutylene and
formaldehyde.[3][4][5][6][7] This can be followed by isomerization to yield other isomers.

Isobutylene
[

2] Carbocation Intermediate
Formaldehyde Acid Catalyst (e.g., H2SOa4)

Y

3-Methyl-3-buten-1-ol
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Caption: Simplified Prins reaction for 3-methyl-3-buten-1-ol synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Thermochemistry of 3-Methyl-3-buten-2-ol: An In-depth
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b086003#thermochemistry-of-3-methyl-3-buten-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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